Three Pd-decavanadates with a controllable molar ratio of Pd to decavanadate and their heterogeneous aerobic oxidation of benzylic C–H bonds†
Dalton Transactions Pub Date: 2017-11-30 DOI: 10.1039/C7DT03898D
Abstract
By the combination of Pd-complexes and [V10O28]6−, three Pd-decavanadate compounds [Pd(NH3)4]3[V10O28]·8H2O (1), [Pd(deta)(H2O)]2(NH4)2[V10O28]·2H2O (2) (deta = diethylenetriamine) and [Pd(dpa)2](Hdpa)2(Et3NH)2[V10O28]·2H2O (3) (dpa = 2,2′-dipyridylamine) have been successfully synthesized and thoroughly characterized using single X-ray diffraction (SXRD), powder X-ray diffraction (PXRD), infrared spectroscopy (FT-IR) and elemental analyses (EA). Interestingly, in the three compounds, the molar ratios of Pd to decavanadate vary from 3 : 1 to 1 : 1 by changing N-ligands. The three Pd-decavanadates as heterogeneous catalysts are active in the aerobic oxidation of benzylic hydrocarbons under solvent-free conditions without adding any additives and co-catalysts. Moreover, compound 1 can be reused three times without losing its activity.
Recommended Literature
- [1] Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†
- [2] Boron–oxygen luminescence centres in boron–nitrogen systems†
- [3] C–H functionalization reactions enabled by hydrogen atom transfer to carbon-centered radicals
- [4] Buckle-driven delamination of hydrophobic micro-, nano-, and heterostructured membranes without a sacrificial layer†
- [5] Channel-length dependence of particle diffusivity in confinement†
- [6] Behaviour of electric and magnetic dipole transitions of Eu3+, 5D0 → 7F0 and Eu–O charge transfer band in Li+ co-doped YPO4:Eu3+†‡
- [7] Atomic-layer-deposited AZO outperforms ITO in high-efficiency polymer solar cells†
- [8] Branched-chain amino acids, especially of leucine and valine, mediate the protein restricted response in a piglet model†
- [9] CaI2: a more effective passivator of perovskite films than PbI2 for high efficiency and long-term stability of perovskite solar cells†
- [10] C, N co-doping promoted mesoporous Au/TiO2 catalyst for low temperature CO oxidation
